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CAS No.: 5437-67-2

Cat. No.: B1296143

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dimethyl nitromalonate is a valuable reagent in organic synthesis, serving as a versatile

building block for the introduction of a nitro group and a malonate ester functionality into a

variety of molecular scaffolds. Its utility is particularly pronounced in the synthesis of amino

acids and heterocyclic compounds. This technical guide provides an in-depth exploration of the

discovery and historical synthesis of dimethyl nitromalonate, presenting key experimental

protocols and quantitative data to inform contemporary research and development.

The Pioneering Synthesis: The Arndt and Rose
Method (1935)
The first documented synthesis of dimethyl nitromalonate is attributed to Arndt and Rose, as

detailed in the Journal of the Chemical Society in 1935.[1] This foundational method

established the direct nitration of dimethyl malonate as a viable synthetic route.
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Experimental Protocol
The procedure developed by Arndt and Rose involves the slow addition of fuming nitric acid to

dimethyl malonate under carefully controlled temperature conditions.[1]

Step 1: Initial Cooling and Reagent Addition Dimethyl malonate is cooled to 0 °C. Fuming nitric

acid is then added dropwise to the cooled dimethyl malonate, ensuring the temperature is

maintained at 0 °C throughout the addition.[1]

Step 2: Controlled Warming Following the complete addition of fuming nitric acid, the cooling

bath is removed, and the reaction mixture is allowed to warm. Over a period of approximately

30 minutes, the temperature of the mixture rises to 30 °C.[1]

Step 3: Subsequent Cooling The reaction mixture is then cooled back down to 0 °C and held at

this temperature for an additional 2.5 hours to ensure the completion of the reaction.[1]

Step 4: Quenching and Isolation The reaction is quenched by pouring the mixture into water.

The dimethyl nitromalonate product is then isolated from the aqueous mixture.[1]

This process, while groundbreaking, yielded the desired product in a modest 60% yield.[1]

An Improved Synthesis: The Weisblat and Lyttle
Method (1953)
In the early 1950s, a significant improvement to the synthesis of dialkyl nitromalonates was

developed by David I. Weisblat and Douglas A. Lyttle, as detailed in U.S. Patent 2,644,838.

Their method offered a substantial increase in yield by modifying the reaction temperature

profile. This improved method is highly relevant for the efficient production of nitromalonic

esters.

Experimental Protocol
The key innovation of the Weisblat and Lyttle method is the use of higher reaction

temperatures during the addition of fuming nitric acid and throughout the reaction period. This

approach dramatically increases the efficiency of the nitration.
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Step 1: Reagent Addition at Elevated Temperature Fuming nitric acid is added portionwise to

the dialkyl malonate (e.g., dimethyl malonate) at a temperature maintained between

approximately 15 °C and 50 °C.

Step 2: Maintained Elevated Temperature The reaction temperature is then maintained within

this range (15 °C to 50 °C) for the duration of the reaction. The total reaction time is inversely

proportional to the temperature, ranging from about 50 minutes to four hours.

This improved protocol consistently produces yields of approximately 90%, a significant

advancement over the original Arndt and Rose method.

Quantitative Data Summary
The following table summarizes the key quantitative parameters for the two historical synthesis

methods of dimethyl nitromalonate.

Parameter
Arndt and Rose Method
(1935)

Weisblat and Lyttle Method
(1953)

Starting Material Dimethyl Malonate
Dimethyl Malonate (or other

dialkyl malonates)

Nitrating Agent Fuming Nitric Acid Fuming Nitric Acid

Initial Temperature 0 °C 15 °C to 50 °C

Reaction Temperature
0 °C, rising to 30 °C, then back

to 0 °C

Maintained between 15 °C and

50 °C

Reaction Time ~3 hours (after addition) 50 minutes to 4 hours

Yield 60% ~90%

Visualizing the Synthesis Workflow
The logical flow of the improved Weisblat and Lyttle synthesis method can be visualized as a

directed graph, illustrating the progression from starting materials to the final product.
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Start: Dimethyl Malonate

Portionwise Addition
(15-50 °C)

Fuming Nitric Acid

Maintain Temperature
(15-50 °C, 50-240 min) Quench with Water End: Dimethyl Nitromalonate

(~90% Yield)

Click to download full resolution via product page

Caption: Workflow of the improved synthesis of dimethyl nitromalonate.

Conclusion
The synthesis of dimethyl nitromalonate has evolved from its initial discovery by Arndt and

Rose to more efficient methods that provide significantly higher yields. The foundational work

laid the groundwork for subsequent improvements, such as the high-yield protocol developed

by Weisblat and Lyttle. Understanding these historical methods and their associated

experimental parameters provides a valuable context for chemists in academia and industry.

The detailed protocols and data presented in this guide serve as a practical resource for the

synthesis and application of this important chemical intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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